Cas no 1706749-64-5 (5-Bromo-2-fluoro-4-methoxyaniline)

• Product Name: 5-Bromo-2-fluoro-4-methoxyaniline
• CAS No: 1706749-64-5
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 4703897
• Update Time: 2023-08-15

5-Bromo-2-fluoro-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-fluoro-4-methoxyaniline
• 5-Bromo-2-fluoro-4-methoxyaniline

• Inchi： 1S/C7H7BrFNO/c1-11-7-3-5(9)6(10)2-4(7)8/h2-3H,10H2,1H3
• InChI Key： BWIFUSNDXLDUBC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1OC)F)N

Computed Properties

• Exact Mass: 218.96950 g/mol
• Monoisotopic Mass: 218.96950 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2
• Molecular Weight: 220.04